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Compound of Interest

Compound Name:

N-(3-

(Dimethylamino)propyl)methacryla

mide

Cat. No.: B1218489 Get Quote

A Technical Overview of N-(3-
(Dimethylamino)propyl)methacrylamide
This guide provides core molecular information for N-(3-
(Dimethylamino)propyl)methacrylamide, a cationic monomer utilized in various research and

development applications, particularly in biomedical engineering and drug delivery systems.

Molecular and Chemical Properties
N-(3-(Dimethylamino)propyl)methacrylamide, commonly abbreviated as DMAPMA, is a

water-soluble methacrylamide monomer. Its structure incorporates a methacrylamide functional

group and a tertiary amino group, which imparts pH-responsiveness to polymers synthesized

from it.

Below is a summary of the key molecular data for this compound:
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Property Value

Molecular Formula C9H18N2O[1][2][3]

Molecular Weight 170.25 g/mol [1][2][3][4]

IUPAC Name
N-[3-(dimethylamino)propyl]-2-methylprop-2-

enamide[4]

CAS Number 5205-93-6[1][4]

Note on a related compound: While the molecular weight for N-(3-
(Dimethylamino)propyl)methacrylamide is 170.25 g/mol , another source mentions a weight

of approximately 174.25 g/mol for what appears to be a related but distinct compound, N-(3-
(Dimethylamino)propyl)methacrylamide (DMAPMA) with a slightly different molecular

formula of C9H18N2O[5]. For the purpose of this guide, we adhere to the more consistently

cited data.

Visualization of Core Data
The following diagram illustrates the direct relationship between the compound and its

fundamental molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.echemi.com/products/temppid160705003958-dimethylamino-propyl-methacrylamide.html
https://www.chembk.com/en/chem/N-[3-(N,N-DIMETHYLAMINO)PROPYL]METHACRYLAMIDE
https://www.krackeler.com/catalog/sigma/ALDRICH/409472
https://www.echemi.com/products/temppid160705003958-dimethylamino-propyl-methacrylamide.html
https://www.chembk.com/en/chem/N-[3-(N,N-DIMETHYLAMINO)PROPYL]METHACRYLAMIDE
https://www.krackeler.com/catalog/sigma/ALDRICH/409472
https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-_Dimethylamino_propyl_methacrylamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-_Dimethylamino_propyl_methacrylamide
https://www.echemi.com/products/temppid160705003958-dimethylamino-propyl-methacrylamide.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-_Dimethylamino_propyl_methacrylamide
https://www.benchchem.com/product/b1218489?utm_src=pdf-body
https://www.benchchem.com/product/b1218489?utm_src=pdf-body
https://www.benchchem.com/product/b1218489?utm_src=pdf-body
https://www.benchchem.com/product/b1218489?utm_src=pdf-body
https://www.benchchem.com/product/b1218489
https://www.benchchem.com/product/b1218489?utm_src=pdf-body-img
https://www.benchchem.com/product/b1218489?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. echemi.com [echemi.com]

2. chembk.com [chembk.com]

3. N-[3-(Dimethylamino)propyl]methacrylamide | Krackeler Scientific, Inc. [krackeler.com]

4. N-(3-(Dimethylamino)propyl)methacrylamide | C9H18N2O | CID 78882 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. N-(3-(Dimethylamino)propyl)methacrylamide | 5205-93-6 | Benchchem [benchchem.com]

To cite this document: BenchChem. [N-(3-(Dimethylamino)propyl)methacrylamide molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218489#n-3-dimethylamino-propyl-methacrylamide-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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